4-Methylcyclohexyl ethyl ketone

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 1-(4-methylcyclohexyl)propan-1-one
• InChI: InChI=1S/C10H18O/c1-3-10(11)9-6-4-8(2)5-7-9/h8-9H,3-7H2,1-2H3
• InChI Key: UAYNQGANCONQDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCC(CC1)C

Description

4-Methylcyclohexyl ethyl ketone is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 44 g (0.3 mol) of the alcohol of Example 1 in 200 ml of methyl tert-butyl ether (MTBE) was treated at not more than 20° C. with a solution of 42.9 g of Na2Cr2O7*2H2O in 210 ml of water and 35 ml of concentrated H2SO4. After the mixture had been stirred for approximately 16 hours at 20-25° C., the phases were separated and the aqueous phase was extracted with MTBE. After washing with water and drying, the combined organic phases [lacuna] distilled. The distillation gave 34.3 g of 4-methylcyclohexyl ethyl ketone as a colorless oil of b.p.50 of 114-116° C. According to 13C NMR analysis, the ratio between the cis and trans isomers in the mixture amounted to approximately 30:70.